molecular formula C12H14O4 B8454296 Methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate CAS No. 84385-10-4

Methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate

Cat. No. B8454296
CAS RN: 84385-10-4
M. Wt: 222.24 g/mol
InChI Key: OPFJHFOFMZFPKX-UHFFFAOYSA-N
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Description

Methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

84385-10-4

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

methyl 3-(2,4-dimethoxyphenyl)prop-2-enoate

InChI

InChI=1S/C12H14O4/c1-14-10-6-4-9(11(8-10)15-2)5-7-12(13)16-3/h4-8H,1-3H3

InChI Key

OPFJHFOFMZFPKX-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C=CC(=O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 105.6 g of 2,4-dimethoxybenzaldehyde, 93.6 g of methyl potassium malonate, 200 ml of pyridine (dried over KOH), 1.2 ml of piperidine, 36 ml of acetic acid and 48 g of 3A molecular sieves is heated at 150° C. until evolution of CO2 has ceased. The solution is poured onto ice while hot, and the mixture is acidified to pH 1-2 with concentrated hydrochloric acid and then stirred in the ice bath for 20 minutes. The precipitate is filtered off with suction, washed with 1N HCl and water and dried.
Quantity
105.6 g
Type
reactant
Reaction Step One
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93.6 g
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reactant
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1.2 mL
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reactant
Reaction Step One
[Compound]
Name
3A
Quantity
48 g
Type
reactant
Reaction Step One
Quantity
36 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
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Quantity
0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
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[Compound]
Name
ice
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0 (± 1) mol
Type
reactant
Reaction Step Four

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